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Compound of Interest

Compound Name:
N-[4-

(hexylsulfamoyl)phenyl]acetamide

Cat. No.: B11177823

Get Quote

Introduction & Chemical Context
N-[4-(hexylsulfamoyl)phenyl]acetamide (Exact Mass: 298.1351 Da) is a sulfonamide

derivative characterized by two distinct functional handles: an acetamide moiety at the N4

position and a hexyl-substituted sulfonamide at the N1 position. This structure typically arises

as a metabolite or synthetic derivative of sulfanilamide-class antibiotics or surfactants.

Understanding its fragmentation is critical for:

Metabolite Identification: Distinguishing N4-acetylation (metabolic phase II conjugation) from

N1-alkylation.

Impurity Profiling: Verifying synthetic integrity during sulfonyl chloride coupling reactions.
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Property Value

Formula

Monoisotopic Mass 298.1351 Da

Ionization Mode ESI (+) / ESI (-)

Key Moieties

Acetamide (

), Sulfonyl (

), Hexyl chain (

)

Experimental Protocol
A. Sample Preparation
To ensure clean fragmentation spectra free from in-source decay or adduct interference, follow

this "soft-start" preparation protocol.

Stock Solution: Dissolve 1 mg of analyte in 1 mL DMSO (1 mg/mL).

Working Standard: Dilute stock 1:1000 into 50:50 Acetonitrile:Water + 0.1% Formic Acid

(Final conc: 1 µg/mL).

Note: Avoid high concentrations of ammonium buffers, which can suppress the protonated

molecule

.

B. MS Source Parameters (ESI+)
Capillary Voltage: 3.0 – 3.5 kV (Optimize for stable spray).

Cone Voltage: 20 V (Keep low to prevent in-source loss of the hexyl chain).

Source Temperature: 120°C.
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Desolvation Temperature: 350°C.

C. Collision Energy (CE) Ramping
Sulfonamides exhibit distinct fragmentation channels at different energies.

Low CE (10-20 eV): Promotes rearrangement and neutral loss of the alkyl chain.

High CE (35-50 eV): Required to cleave the stable aromatic-sulfur bond and generate phenyl

cations.

Results & Discussion: Fragmentation Mechanics
The fragmentation of N-[4-(hexylsulfamoyl)phenyl]acetamide under ESI(+) follows a

predictable cascade driven by the lability of the sulfonamide nitrogen-carbon bond and the

stability of the acetamido-phenyl core.

Primary Pathway: The "Alkene Loss" (McLafferty-Type)
The most diagnostic feature of N-alkyl sulfonamides is the loss of the alkyl chain as an alkene

via a mechanism analogous to the McLafferty rearrangement.

Mechanism: The sulfonyl oxygen abstracts a gamma-hydrogen from the hexyl chain, leading

to the expulsion of hexene (

, 84.09 Da).

Result: This yields the protonated N-acetylsulfanilamide species (

215.04).

Secondary Pathway: Deacetylation
The acetamide group can undergo hydrolysis-like cleavage in the gas phase, losing ketene (

, 42.01 Da).

Result: Transition from
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299

257 (N-hexylsulfanilamide).

Tertiary Pathway: The "Sulfanilamide Core"
At higher energies, the

and

bonds fracture.

156: Common sulfanilamide diagnostic ion (formed from

215 via loss of acetamide or

198 via

rearrangement).

134: The 4-acetamidophenyl cation (

). This is formed by the cleavage of the

bond with charge retention on the aromatic ring.

92: Aniline cation (

), the ultimate breakdown product of the aromatic core.

Diagnostic Ion Table (ESI+)
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m/z (Meas.) Ion Identity Formula
Mass Shift
(Loss)

Mechanism

299.1424 Parent
Protonated

Molecule

257.1318 Deacetylated -42.01 Da
Loss of Ketene (

)

215.0485

N-

acetylsulfanilami

de

-84.09 Da
Loss of Hexene

(McLafferty)

198.0220 Sulfonyl Cation -101.12 Da

Loss of

Hexylamine

(inductive)

173.0379 Sulfanilamide -126.10 Da

Combined loss of

Hexene +

Ketene

134.0600 Acetamidophenyl -165.08 Da
Loss of

group

92.0495 Aniline -207.09 Da
Aromatic core

remnant

Fragmentation Pathway Diagram[4]
The following diagram illustrates the hierarchical fragmentation logic. The "Hexene Loss"

pathway is generally dominant due to the favorable energetics of the 6-membered transition

state.
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[M+H]+ 
 m/z 299.14 

 Parent Molecule

m/z 215.05 
 N-acetylsulfanilamide 
 (Stable Intermediate)

- Hexene (84 Da) 
 (McLafferty Rearrangement)

m/z 257.13 
 N-hexylsulfanilamide

- Ketene (42 Da)

m/z 198.02 
 Sulfonyl Cation

- Hexylamine (101 Da)

m/z 173.04 
 Sulfanilamide

- Ketene (42 Da)

m/z 134.06 
 Acetamidophenyl Cation

- SO2 + NH2 (81 Da) 
 C-S Cleavage - Hexene (84 Da)

m/z 92.05 
 Aniline Cation

- SO2 + NH2- Ketene (42 Da)

Click to download full resolution via product page

Figure 1: Proposed ESI(+) fragmentation tree for N-[4-(hexylsulfamoyl)phenyl]acetamide.

The solid line indicates the primary low-energy pathway.

Validation & Troubleshooting
Distinguishing Isomers
This molecule may be isomeric with other N-substituted sulfonamides (e.g., N-

octylsulfanilamide or ring-substituted variants).

Protocol: Monitor the m/z 215 fragment.

If the hexyl chain is on the sulfonamide nitrogen, the loss of hexene (

) yields m/z 215.
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If the hexyl chain were on the acetamide nitrogen, the loss of hexene would likely yield a

different core mass or be sterically hindered.

Adduct Check: Always verify the parent mass by checking for

(

321) and

(

337) to confirm the molecular weight before interpreting fragments.

Common Pitfalls
In-Source Fragmentation: If

215 is observed in the MS1 scan (no collision energy), the Cone Voltage is too high. Lower it
to <20V to preserve the hexyl chain.

Ion Suppression: The hydrophobic hexyl chain makes this molecule "sticky" in LC systems.

Use a C18 column with high organic content (Start >30% B) to ensure sharp peak shapes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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